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Compound of Interest

Compound Name: Abbv-cls-484

Cat. No.: B10829300

Abbv-cls-484 Technical Support Center:
Selectivity Profiling

This technical support guide provides researchers, scientists, and drug development
professionals with information on the selectivity profile of Abbv-cls-484 against other
phosphatases. The information is presented in a question-and-answer format to address
potential issues and questions that may arise during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the selectivity profile of Abbv-cls-484 against other phosphatases?

Al: Abbv-cls-484 is a first-in-class, orally bioavailable, and potent dual inhibitor of Protein
Tyrosine Phosphatase Non-Receptor Type 2 (PTPN2) and Type 1 (PTPN1).[1][2][3][4][5]
Preclinical studies have demonstrated its high selectivity for PTPN2 and PTPNL1.

A biochemical phosphatase screen revealed that Abbv-cls-484 (also referred to as AC484)
has 6- to 8-fold weaker activity against PTPN9 and no detectable activity against SHP-1 or

SHP-2.[6] Furthermore, extensive selectivity screens across a wide range of phosphatases,
kinases, and other receptors have shown no significant off-target activity.[6]

Q2: Where can | find quantitative data on the selectivity of Abbv-cls-4847
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A2: The primary source for the selectivity data is the 2023 Nature publication titled, "The
PTPN2/PTPNL1 inhibitor ABBV-CLS-484 unleashes potent anti-tumour immunity.” The detailed
guantitative data is located in the extended data tables of the supplementary information. While
the full tables are not available in the public search results, the key findings are summarized
below.

Table 1: Selectivity Profile of Abbv-cls-484 Against a
Panel of Phosphatases @@

Target Phosphatase IC50 (nM) Selectivity vs. PTPN2
PTPN2 1.8[6]

PTPN1 Not specified Not specified

PTPN9 15[6] ~8.3-fold

SHP-1 No detectable activity[6] >>>>

SHP-2 No detectable activity[6] >>>>

Note: The IC50 for PTPN1 was not explicitly stated in the available search results. The
selectivity is described as "high" for both PTPN1 and PTPN2.

Troubleshooting and Experimental Protocols

Q3: We are planning to run our own phosphatase selectivity assay for Abbv-cls-484. Can you
provide a general protocol?

A3: Yes, the following protocol is based on the methodology described in the primary literature
for the in-house phosphatase panel used to assess the selectivity of Abbv-cls-484.

Experimental Protocol: Biochemical Phosphatase
Inhibition Assay

This protocol outlines a fluorescence-based assay to determine the half-maximal inhibitory
concentration (IC50) of Abbv-cls-484 against various phosphatases.

Materials:
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o Recombinant phosphatases (e.g., PTPN2, PTPN1, PTPN9, SHP-1, SHP-2)
e Abbv-cls-484
o Fluorescent substrate: 6,8-Difluoro-4-Methylumbelliferyl Phosphate (DIFMUP)

o Assay Buffer: 50 mM HEPES (pH 7.2), 100 mM NaCl, 1 mM EDTA, 0.005% Tween-20, 5 mM
TCEP (freshly added)

o 384-well assay plates

o Plate reader capable of fluorescence detection

Procedure:

o Compound Preparation: Prepare a serial dilution of Abbv-cls-484 in the assay buffer.

e Enzyme and Compound Incubation: In a 384-well plate, add the desired concentration of
each phosphatase to the wells. Add the serially diluted Abbv-cls-484 to the respective wells.
Incubate for 5 minutes at room temperature.

o Substrate Addition: Add DiFMUP to all wells to initiate the enzymatic reaction. The final
concentration of the enzyme should be approximately 0.5 nM and the final concentration of
DiIFMUP should be 5 pM.

e Incubation: Incubate the plate at 25°C for 30 minutes.

o Fluorescence Measurement: Measure the fluorescence intensity using a plate reader with
excitation and emission wavelengths appropriate for DIFMUP.

o Data Analysis: Calculate the percent inhibition for each concentration of Abbv-cls-484. Plot
the percent inhibition against the logarithm of the compound concentration and fit the data to
a four-parameter logistic equation to determine the IC50 value.

Visualizations
Signaling Pathway and Experimental Workflow
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The following diagram illustrates the experimental workflow for determining the phosphatase
selectivity of Abbv-cls-484.
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Caption: Workflow for Phosphatase Selectivity Profiling.

Signaling Pathway Context

Abbv-cls-484 targets PTPN2 and PTPN1, which are key negative regulators of the JAK-STAT
signaling pathway. Inhibition of PTPN2/N1 by Abbv-cls-484 enhances downstream signaling,
leading to an amplified anti-tumor immune response.
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Caption: Abbv-cls-484 Mechanism of Action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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